Cas no 1087784-24-4 (Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]-)

• Product Name: Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]-
• CAS No: 1087784-24-4
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5166525
• Update Time: 2026-03-04

Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]-

• Inchi： 1S/C12H20N2O/c1-14(2)9-11(8-13)12(15)10-6-4-3-5-7-10/h3-7,11-12,15H,8-9,13H2,1-2H3
• InChI Key： CJOOTINYVCEDFO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(O)C(CN)CN(C)C

Additional information on Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]-

Introduction to Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]- (CAS No. 1087784-24-4)

Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]- (CAS No. 1087784-24-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as α-[2-Amino-1-[(dimethylamino)methyl]ethyl]benzenemethanol, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]- is C₁₃H₂₀N₂O, and its molecular weight is approximately 216.30 g/mol. The compound consists of a benzene ring attached to a methanol group, with an amino-substituted alkyl chain that includes a dimethylamino group. This intricate structure confers the compound with specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

In terms of synthesis, Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]- can be prepared through several synthetic routes. One common method involves the reaction of benzyl alcohol with an appropriate amino-substituted alkyl halide in the presence of a base. Another approach involves the use of palladium-catalyzed coupling reactions to construct the desired carbon-carbon bonds. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

The biological activities of Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]- have been extensively studied in recent years. One of the key areas of interest is its potential as a central nervous system (CNS) modulator. Research has shown that this compound can interact with specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are involved in regulating mood, cognition, and behavior. These interactions have led to investigations into its potential therapeutic applications for conditions such as depression, anxiety, and neurodegenerative disorders.

In addition to its CNS modulating properties, Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]- has also been explored for its anti-inflammatory effects. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions such as arthritis and other inflammatory diseases.

The pharmacokinetic properties of Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]- have also been investigated to better understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by hepatic enzymes, with metabolites being excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]- in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are promising and warrant further investigation in larger-scale clinical trials.

In conclusion, Benzenemethanol, α-[2-amino-1-[(dimethylamino)methyl]ethyl]- (CAS No. 1087784-24-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases and disorders.